molecular formula C9H19BrO3 B8270500 2-Bromo-1,1,1-triethoxypropane CAS No. 42216-95-5

2-Bromo-1,1,1-triethoxypropane

Cat. No. B8270500
CAS RN: 42216-95-5
M. Wt: 255.15 g/mol
InChI Key: GMWXMYZMODXKMM-UHFFFAOYSA-N
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Description

2-Bromo-1,1,1-triethoxypropane is a chemical compound with the linear formula C9H19BrO3 . It is also known by its CAS Number: 42216-95-5 .


Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C9H19BrO3 . This indicates that the molecule consists of 9 carbon atoms, 19 hydrogen atoms, 1 bromine atom, and 3 oxygen atoms .

properties

CAS RN

42216-95-5

Molecular Formula

C9H19BrO3

Molecular Weight

255.15 g/mol

IUPAC Name

2-bromo-1,1,1-triethoxypropane

InChI

InChI=1S/C9H19BrO3/c1-5-11-9(8(4)10,12-6-2)13-7-3/h8H,5-7H2,1-4H3

InChI Key

GMWXMYZMODXKMM-UHFFFAOYSA-N

Canonical SMILES

CCOC(C(C)Br)(OCC)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 176 g (1 mole) of triethyl orthopropionate and 96 g (1.2 moles) of pyridine in 1 l of carbon tetrachloride was placed in a 2 l flask and 160 g (1 mole) of bromine was slowly added over two hours to the solution under ice-cooling. The resultant reaction mixture was allowed to stand at room temperature for one day to form a precipitate, which was then filtered off. The filtrate was concentrated by evaporation of the solvent and the residue was subjected to distillation under reduced pressure to afford 206 g (81%) of 1,1,1-triethoxy-2-bromopropane with a boiling point of 85° C./13 mmHg.
Quantity
176 g
Type
reactant
Reaction Step One
Quantity
96 g
Type
reactant
Reaction Step One
Quantity
1 L
Type
solvent
Reaction Step One
Quantity
160 g
Type
reactant
Reaction Step Two

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